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Compound of Interest

Compound Name: Acryloyl-PEG4-OH

Cat. No.: B3120244 Get Quote

For researchers, scientists, and professionals in the field of drug development, the strategic

selection of linker molecules is paramount to the success of novel therapeutics. Among the

diverse array of available options, Acryloyl-PEG4-OH has emerged as a versatile and highly

valuable hydrophilic spacer. Its unique combination of a reactive acryloyl group, a flexible tetra-

polyethylene glycol (PEG4) chain, and a terminal hydroxyl group provides a powerful tool for

the synthesis of advanced bioconjugates, including antibody-drug conjugates (ADCs),

PROteolysis TArgeting Chimeras (PROTACs), and hydrogels. This technical guide delves into

the core properties, applications, and experimental considerations of Acryloyl-PEG4-OH.

Core Properties and Specifications
Acryloyl-PEG4-OH is a well-defined, monodisperse PEG linker that offers significant

advantages in bioconjugation and drug delivery. The presence of the hydrophilic PEG4 chain

enhances the aqueous solubility of conjugated molecules, a critical attribute for improving the

pharmacokinetic and pharmacodynamic profiles of therapeutic agents.[1][2] This often

translates to increased stability, longer circulation times, and reduced immunogenicity of the

final product.[1]

Physicochemical Characteristics
A clear understanding of the physicochemical properties of Acryloyl-PEG4-OH is essential for

its effective implementation in experimental design.
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Property Value Reference

Chemical Formula C11H22O5 [3]

Molecular Weight 234.29 g/mol [3]

CAS Number 26150-06-1 [3][4]

Appearance Colorless to light yellow oil

Solubility
Soluble in water, DMSO, DMF,

and most organic solvents

Purity Typically >95%

Note: Specific values for appearance, solubility, and purity may vary by supplier. It is

recommended to consult the certificate of analysis for precise data.

Key Applications in Research and Drug
Development
The unique trifunctional nature of Acryloyl-PEG4-OH underpins its broad utility in various

biomedical applications.

PROTAC Synthesis: Acryloyl-PEG4-OH serves as a flexible linker to connect a target

protein binder and an E3 ligase ligand in the synthesis of PROTACs.[4] The hydrophilic

PEG4 spacer helps to improve the solubility and cell permeability of the resulting PROTAC

molecule.

Antibody-Drug Conjugates (ADCs): The acryloyl group can react with thiol groups on

antibodies, while the hydroxyl group can be further functionalized to attach a cytotoxic

payload. The PEG4 spacer enhances the solubility and stability of the ADC.[1]

Hydrogel Formation: The acryloyl group can participate in polymerization reactions to form

crosslinked hydrogel networks.[5][6] These hydrogels can be used for controlled drug

release, cell culture, and tissue engineering applications.
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Surface Modification: The molecule can be used to modify surfaces to impart hydrophilicity

and reduce non-specific protein adsorption, a crucial aspect in the development of

biocompatible materials and diagnostic devices.[7]

Experimental Protocols and Methodologies
Detailed experimental protocols are critical for the successful application of Acryloyl-PEG4-
OH. The following sections provide generalized methodologies for common applications.

Synthesis of a PROTAC using Acryloyl-PEG4-OH as a
Linker
This protocol outlines a general workflow for synthesizing a PROTAC where Acryloyl-PEG4-
OH links a target protein binder (TPB) and an E3 ligase binder (E3LB).

Materials:

Acryloyl-PEG4-OH

Target Protein Binder (TPB) with a reactive amine or thiol group

E3 Ligase Binder (E3LB) with a reactive functional group (e.g., carboxylic acid)

Coupling agents (e.g., HATU, DCC)

Michael addition catalyst (e.g., DIPEA)

Anhydrous solvents (e.g., DMF, DMSO)

Purification supplies (e.g., HPLC, silica gel)

Procedure:

Functionalization of the Hydroxyl Group:

Dissolve Acryloyl-PEG4-OH in an anhydrous solvent.
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React the terminal hydroxyl group with a suitable reagent to introduce a functional group

compatible with the E3LB. For example, esterification with a dicarboxylic acid to introduce

a terminal carboxylic acid.

Purify the resulting Acryloyl-PEG4-linker derivative.

Conjugation to the E3 Ligase Binder:

Activate the carboxylic acid of the modified linker using a coupling agent.

React the activated linker with the amine group of the E3LB.

Purify the Acryloyl-PEG4-E3LB conjugate.

Michael Addition to the Target Protein Binder:

Dissolve the Acryloyl-PEG4-E3LB conjugate and the TPB (containing a thiol or amine) in a

suitable solvent.

Add a catalytic amount of a non-nucleophilic base (e.g., DIPEA) to facilitate the Michael

addition reaction between the acryloyl group and the TPB.

Monitor the reaction by LC-MS.

Upon completion, purify the final PROTAC molecule using HPLC.

Formation of a PEG-based Hydrogel
This protocol describes the photopolymerization of Acryloyl-PEG4-OH to form a hydrogel.

Materials:

Acryloyl-PEG4-OH

Photoinitiator (e.g., Irgacure 2959)

Crosslinking agent (optional, e.g., N,N'-methylenebis(acrylamide))

Phosphate-buffered saline (PBS)
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UV light source

Procedure:

Preparation of the Pre-polymer Solution:

Dissolve Acryloyl-PEG4-OH and the photoinitiator in PBS to the desired concentrations.

If a more robust hydrogel is required, add a crosslinking agent.

Polymerization:

Pipette the pre-polymer solution into a mold of the desired shape.

Expose the solution to UV light for a specified time to initiate polymerization. The duration

and intensity of UV exposure will influence the final properties of the hydrogel.

Washing and Swelling:

Carefully remove the hydrogel from the mold.

Wash the hydrogel extensively with PBS to remove any unreacted monomers and

photoinitiator.

Allow the hydrogel to swell to equilibrium in PBS before use.

Visualizing Core Concepts
Diagrams are invaluable for understanding the structure and function of Acryloyl-PEG4-OH in

various contexts.
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Chemical Structure of Acryloyl-PEG4-OHH₂C=CH-C(=O)- O-(CH₂CH₂)₄-Ester Linkage OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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